Cas no 1225858-77-4 (3-(2,4-dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(2,4-dichlorophenyl)-3-methylbutanoic acid
• CAS No: 1225858-77-4
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6030780
• PubChem ID: 79019192
• Update Time: 2025-06-10

3-(2,4-dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-3-methylbutanoic acid
• Benzenepropanoic acid, 2,4-dichloro-β,β-dimethyl-
• 1225858-77-4
• AKOS017554944
• EN300-1964751
• CS-0272942

• Inchi： 1S/C11H12Cl2O2/c1-11(2,6-10(14)15)8-4-3-7(12)5-9(8)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： CHQDXSMHWMLJLU-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 355.6±27.0 °C(Predicted)
• pka: 4.59±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-dichlorophenyl)-3-methylbutanoic acid

Introduction to 3-(2,4-dichlorophenyl)-3-methylbutanoic Acid (CAS No: 1225858-77-4)

3-(2,4-dichlorophenyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1225858-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a 2,4-dichlorophenyl substituent and a methylbutanoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(2,4-dichlorophenyl)-3-methylbutanoic acid consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions, attached to a butanoic acid chain with a methyl group at the third carbon. This configuration imparts distinct electronic and steric characteristics, making it a versatile building block for medicinal chemistry applications. The presence of the 2,4-dichlorophenyl moiety enhances the compound's reactivity and binding affinity, which are critical factors in drug design.

In recent years, 3-(2,4-dichlorophenyl)-3-methylbutanoic acid has been explored in the development of novel therapeutic agents. Its structural motif is reminiscent of several known pharmacophores that interact with biological targets such as enzymes and receptors. Researchers have leveraged its framework to design molecules with potential applications in treating inflammatory diseases, metabolic disorders, and even oncological conditions. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation.

One of the most compelling aspects of 3-(2,4-dichlorophenyl)-3-methylbutanoic acid is its role as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of derivatives that exhibit enhanced pharmacological properties. The methylbutanoic acid moiety provides a flexible scaffold that can be modified through various chemical reactions, allowing chemists to fine-tune the compound's characteristics for specific applications. This adaptability has made it a staple in synthetic organic chemistry laboratories focused on drug discovery.

Recent studies have highlighted the compound's significance in medicinal chemistry. Researchers have demonstrated its utility in generating novel inhibitors targeting key enzymes involved in disease pathways. For example, derivatives of 3-(2,4-dichlorophenyl)-3-methylbutanoic acid have shown promise in preclinical trials as potential treatments for neurological disorders by interacting with specific neurotransmitter receptors. The 2,4-dichlorophenyl group plays a crucial role in these interactions by facilitating strong binding affinities.

The synthesis of 3-(2,4-dichlorophenyl)-3-methylbutanoic acid is another area of active research. Chemists have developed efficient synthetic routes that maximize yield and purity while minimizing side reactions. These methods often involve multi-step processes starting from readily available precursors. The optimization of these synthetic pathways is essential for scaling up production and making the compound more accessible for industrial applications.

From a regulatory perspective, 1225858-77-4 is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution, making it easier for researchers to incorporate it into their studies without additional regulatory hurdles. However, standard laboratory safety protocols should always be followed when working with any chemical compound.

The future prospects for 3-(2,4-dichlorophenyl)-3-methylbutanoic acid are promising. As drug discovery efforts continue to evolve, this compound is likely to remain a key intermediate in the development of new therapeutics. Its unique structural features and functional versatility position it as a valuable asset in the pharmaceutical industry's arsenal against various diseases.

In conclusion,1225858-77-4, or 3-(2,4-dichlorophenyl)-3-methylbutanoic acid, represents an important advancement in synthetic chemistry and medicinal research. Its applications span multiple therapeutic areas, and ongoing studies continue to uncover new possibilities for its use. As research progresses，this compound will undoubtedly play an increasingly significant role in shaping the future of drug development.